Cas no 1351600-91-3 (N'-{2-hydroxy-2-[4-(trifluoromethyl)phenyl]ethyl}-N-methylethanediamide)

• Product Name: N'-{2-hydroxy-2-[4-(trifluoromethyl)phenyl]ethyl}-N-methylethanediamide
• CAS No: 1351600-91-3
• MF: C₁₂H₁₃F₃N₂O₃
• MW: 290.238433599472
• CID: 5843286
• PubChem ID: 56765496
• Update Time: 2025-05-20

N'-{2-hydroxy-2-[4-(trifluoromethyl)phenyl]ethyl}-N-methylethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-[2-hydroxy-2-[4-(trifluoromethyl)phenyl]ethyl]-N-methyloxamide
• N'-{2-hydroxy-2-[4-(trifluoromethyl)phenyl]ethyl}-N-methylethanediamide
• N1-(2-hydroxy-2-(4-(trifluoromethyl)phenyl)ethyl)-N2-methyloxalamide
• F6200-2312
• AKOS024538114
• VU0536486-1
• 1351600-91-3

• Inchi： 1S/C12H13F3N2O3/c1-16-10(19)11(20)17-6-9(18)7-2-4-8(5-3-7)12(13,14)15/h2-5,9,18H,6H2,1H3,(H,16,19)(H,17,20)
• InChI Key： KNJVPRJJSNCIQH-UHFFFAOYSA-N
• SMILES： C(NC)(=O)C(NCC(O)C1=CC=C(C(F)(F)F)C=C1)=O

Computed Properties

• Exact Mass: 290.08782677g/mol
• Monoisotopic Mass: 290.08782677g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 78.4Ų

Additional information on N'-{2-hydroxy-2-[4-(trifluoromethyl)phenyl]ethyl}-N-methylethanediamide

N'-{2-hydroxy-2-[4-(trifluoromethyl)phenyl]ethyl}-N-methylethanediamide (CAS No. 1351600-91-3): A Comprehensive Overview

N'-{2-hydroxy-2-[4-(trifluoromethyl)phenyl]ethyl}-N-methylethanediamide (CAS No. 1351600-91-3) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a member of the class of compounds known as amides and features a unique structural motif that includes a trifluoromethyl group and a hydroxyl moiety. These functional groups contribute to its distinctive chemical and biological properties, making it a valuable candidate for various applications.

The trifluoromethyl group, in particular, is known for its strong electron-withdrawing effect, which can significantly influence the compound's reactivity and stability. This property is particularly advantageous in the design of drugs that require enhanced metabolic stability or specific binding affinities to target proteins. The presence of the hydroxyl group adds further complexity to the molecule, potentially enhancing its solubility and bioavailability.

Recent studies have explored the potential of N'-{2-hydroxy-2-[4-(trifluoromethyl)phenyl]ethyl}-N-methylethanediamide in various therapeutic areas. One notable application is in the development of anti-inflammatory agents. Inflammation is a complex biological response involving multiple signaling pathways, and compounds that can modulate these pathways effectively are highly sought after. Research has shown that this compound exhibits potent anti-inflammatory activity by inhibiting key enzymes involved in the inflammatory cascade, such as cyclooxygenase (COX) and lipoxygenase (LOX).

Another area of interest is the use of N'-{2-hydroxy-2-[4-(trifluoromethyl)phenyl]ethyl}-N-methylethanediamide in the treatment of neurodegenerative diseases. Neurodegenerative disorders, such as Alzheimer's disease and Parkinson's disease, are characterized by progressive neuronal loss and dysfunction. Studies have demonstrated that this compound can protect neurons from oxidative stress and inhibit the aggregation of misfolded proteins, which are hallmark features of these diseases. The mechanism by which it achieves this protection involves the activation of antioxidant defense systems and the modulation of protein homeostasis pathways.

In addition to its therapeutic potential, N'-{2-hydroxy-2-[4-(trifluoromethyl)phenyl]ethyl}-N-methylethanediamide has also been investigated for its use in diagnostic imaging. The unique chemical properties of this compound make it suitable for conjugation with imaging agents, such as fluorescent dyes or radioisotopes. This allows for non-invasive visualization of specific biological processes or disease markers, providing valuable insights into disease progression and treatment efficacy.

The synthesis of N'-{2-hydroxy-2-[4-(trifluoromethyl)phenyl]ethyl}-N-methylethanediamide involves several well-established chemical reactions. One common approach is to start with an appropriate amine precursor and react it with a carboxylic acid chloride or an isocyanate to form the amide bond. The introduction of the trifluoromethyl group can be achieved through various methods, including direct fluorination or substitution reactions using triflate or triflic acid derivatives. The final step typically involves the addition of a hydroxyl group through a nucleophilic substitution or reduction reaction.

The physical and chemical properties of N'-{2-hydroxy-2-[4-(trifluoromethyl)phenyl]ethyl}-N-methylethanediamide have been extensively characterized. It is generally a white crystalline solid with a melting point ranging from 150°C to 160°C. The compound is moderately soluble in polar organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO) but has limited solubility in water due to its hydrophobic nature. Its molecular weight is approximately 307 g/mol, and it has a high purity level when synthesized under controlled conditions.

In terms of safety and handling, N'-{2-hydroxy-2-[4-(trifluoromethyl)phenyl]ethyl}-N-methylethanediamide should be stored in a cool, dry place away from direct sunlight and sources of heat. It is recommended to handle this compound with appropriate personal protective equipment (PPE), including gloves, goggles, and a lab coat, to prevent skin contact or inhalation. While it is not classified as a hazardous material under current regulations, proper safety protocols should always be followed during laboratory work.

The future prospects for N'-{2-hydroxy-2-[4-(trifluoromethyl)phenyl]ethyl}-N-methylethanediamide are promising. Ongoing research aims to optimize its pharmacological properties through structural modifications and to evaluate its efficacy in preclinical models of various diseases. Additionally, efforts are being made to develop scalable synthesis methods that can produce this compound at larger quantities while maintaining high purity standards.

In conclusion, N'-{2-hydroxy-2-[4-(trifluoromethyl)phenyl]ethyl}-N-methylethanediamide (CAS No. 1351600-91-3) represents an intriguing compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it a valuable candidate for further investigation and development into potential therapeutic agents.